Cas no 5469-36-3 (2-Butenedioicacid, 2-butyl-, (2E)-)

2-Butenedioicacid, 2-butyl-, (2E)- structure
5469-36-3 structure
Product Name:2-Butenedioicacid, 2-butyl-, (2E)-
CAS No:5469-36-3
MF:C8H12O4
MW:172.178483009338
CID:385952
PubChem ID:5355091
Update Time:2025-04-19

2-Butenedioicacid, 2-butyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioicacid, 2-butyl-, (2E)-
    • 2-butylbut-2-enedioic acid
    • 5469-36-3
    • NSC-25319
    • NSC25319
    • DTXSID401303750
    • Propylmesaconsaure
    • 2-Butylfumaric acid
    • (2E)-2-Butyl-2-butenedioic acid
    • SCHEMBL554213
    • Inchi: 1S/C8H12O4/c1-2-3-4-6(8(11)12)5-7(9)10/h5H,2-4H2,1H3,(H,9,10)(H,11,12)/b6-5+
    • InChI Key: JWPVCFSBPUPIQA-AATRIKPKSA-N
    • SMILES: OC(/C(=C/C(=O)O)/CCCC)=O

Computed Properties

  • Exact Mass: 172.07356
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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